Cas no 72647-55-3 (1,2,3,4-tetrahydronaphthalene-1,8-diamine)

• Product Name: 1,2,3,4-tetrahydronaphthalene-1,8-diamine
• CAS No: 72647-55-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD20463841
• CID: 5240219
• PubChem ID: 105431956
• Update Time: 2026-03-08

1,2,3,4-tetrahydronaphthalene-1,8-diamine Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenediamine, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydronaphthalene-1,8-diamine

• MDL： MFCD20463841
• Inchi： 1S/C10H14N2/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5,9H,2,4,6,11-12H2
• InChI Key： PASFGIBOYBGDQV-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=CC=C2N)CCC1

Additional information on 1,2,3,4-tetrahydronaphthalene-1,8-diamine

1,2,3,4-Tetrahydronaphthalene-1,8-Diamine (CAS No. 72647-55-3): A Comprehensive Overview

1,2,3,4-Tetrahydronaphthalene-1,8-diamine (commonly referred to as THN diamine) is a versatile organic compound with the CAS registry number 72647-55-3. This compound has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications across various industries. The molecule consists of a tetrahydronaphthalene ring system with two amino groups (-NH₂) attached at the 1 and 8 positions. This structural configuration imparts THN diamine with distinct reactivity and functionality.

Recent advancements in synthetic chemistry have led to more efficient methods for producing THN diamine, enhancing its accessibility for industrial and research purposes. The compound is particularly valued for its role in the synthesis of advanced materials such as polyamides and polyurethanes. These materials are widely used in aerospace, automotive industries, and even in the development of high-performance textiles.

One of the most notable applications of THN diamine is in the production of high-strength fibers. Researchers have demonstrated that polymers derived from THN diamine exhibit exceptional tensile strength and thermal stability. For instance, a study published in *Advanced Materials* highlighted the use of THN diamine in creating lightweight composites for aerospace applications. These composites not only reduce fuel consumption but also improve the overall durability of aircraft components.

In addition to its role in materials science, THN diamine has found applications in pharmaceuticals and agrochemicals. Its ability to act as a precursor for bioactive molecules makes it a valuable intermediate in drug discovery processes. Recent studies have explored its potential in synthesizing novel antibiotics and anticancer agents. For example, a team of chemists at the University of California reported that derivatives of THN diamine exhibit potent inhibitory effects against certain enzymes associated with neurodegenerative diseases.

The environmental impact of THN diamine production has also been a focal point of recent research. Traditional synthesis methods often involve hazardous reagents and generate harmful byproducts. However, green chemistry approaches are being developed to mitigate these issues. One promising method involves the use of biocatalysts to facilitate the synthesis of THN diamine, reducing both energy consumption and waste generation.

Moreover, the electronic properties of THN diamine have made it an interesting candidate for applications in organic electronics. Its conjugated π-system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. A study published in *Nature Communications* demonstrated that incorporating THN diamine into OLED structures significantly enhances their luminous efficiency.

Despite its numerous advantages, the use of THN diamine is not without challenges. Its relatively high cost compared to conventional diamines remains a barrier to widespread adoption. However, ongoing research into scalable synthesis methods is expected to address this issue in the near future.

In conclusion, 1,2,3,4-tetrahydronaphthalene-1,8-diamine (CAS No. 72647-55-3) stands out as a multifaceted compound with immense potential across diverse fields. From advanced materials to pharmaceuticals and electronics, its versatility continues to drive innovation and research worldwide.